N-(4-isopropylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

• IUPAC Name: 2-[(8-oxo-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C22H21N5O2S/c1-15(2)16-8-10-17(11-9-16)23-19(28)14-30-22-25-24-20-21(29)26(12-13-27(20)22)18-6-4-3-5-7-18/h3-13,15H,14H2,1-2H3,(H,23,28)
• InChI Key: YUUFBNKJXJQSPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C=CN(C3=O)C4=CC=CC=C4
• Molecular Formula: C22H21N5O2S
• Molecular Weight: 419.5 g/mol

Description

N-(4-isopropylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N5O2S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-isopropylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-isopropylphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Research has explored the synthesis of compounds incorporating the [1,2,4]triazolo and pyrazine moieties, showing potential anticancer activities. For example, compounds with antipyrine-based heterocycles were synthesized and found to possess significant anticancer properties, highlighting the therapeutic potential of these chemical structures in cancer treatment (S. Riyadh, N. A. Kheder, Ahlam M. Asiry, 2013) Synthesis, anticancer, and antimicrobial activities of some new antipyrine-based heterocycles.

Antimicrobial Applications

Another area of research focuses on the antimicrobial efficacy of compounds featuring the triazolo[4,3-a]pyrazin moiety. Studies have synthesized new heterocycles incorporating thiadiazole and evaluated them against various pathogens, showing promising antimicrobial effects (A. Fadda, M. Salam, E. Tawfik, E. Anwar, H. Etman, 2017) Synthesis and insecticidal assessment of some innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis.

Anticonvulsant Properties

Additionally, alkanamide derivatives bearing heterocyclic rings such as the 1,2,4-triazole have been synthesized and evaluated for their anticonvulsant activity. These studies contribute to the understanding of how structural variations in these compounds can affect their biological activity and potential therapeutic applications (Ayse H. Tarikogullari, Sultan Kilic Fatma, K. Erol, Varol Pabuccuoglu, 2010) Synthesis and anticonvulsant activity of some alkanamide derivatives.